1-chloro-N-(cyclopropylmethyl)-N-methylmethanesulfonamide

• Molecular Formula: C6H12ClNO2S
• Molecular Weight: 197.68 g/mol
• SMILES: CN(CC1CC1)S(=O)(=O)CCl
• InChI: InChI=1S/C6H12ClNO2S/c1-8(4-6-2-3-6)11(9,10)5-7/h6H,2-5H2,1H3
• InChIKey: LMHAIWCRWOMVNE-UHFFFAOYSA-N

1-Chloro-N-(cyclopropylmethyl)-N-methylmethanesulfonamide: Physicochemical and Structural Baseline

1-Chloro-N-(cyclopropylmethyl)-N-methylmethanesulfonamide (CAS 1339857-36-1) is a chloro-substituted methanesulfonamide derivative featuring an N-cyclopropylmethyl substituent, with a molecular formula of C₆H₁₂ClNO₂S and a molecular weight of 197.68 g/mol . Commercial sourcing specifications from major suppliers consistently report a minimum purity of 95%, with the compound classified under GHS07 as a warning-level irritant (H302, H315, H319, H335) . The compound contains the characteristic chloromethanesulfonamide electrophilic warhead (–SO₂–CH₂Cl), which confers reactivity distinct from non-halogenated sulfonamide analogs, and a cyclopropylmethylene group that influences both lipophilicity and conformational properties [1].

Electrophilic Handle Chloromethanesulfonamide warhead enables covalent probe design or synthetic elaboration.

Lipophilicity Profile N‑Cyclopropylmethyl group provides calculated LogP ~0.47, supporting membrane permeability assay studies.

SAR Probe N‑methyl/N‑cyclopropylmethyl substitution fits systematic SAR exploration in sulfonamide series.

Sourcing Consistency Multi‑supplier ≥95% purity with distinct InChI Key supports identity verification and lot reproducibility.

• [1] Jaganathan, A. et al. (2014). Chlorosulfonamide Salts Are Superior Electrophilic Chlorine Precursors for the Organocatalytic Asymmetric Chlorocyclization of Unsaturated Amides. Organic Letters, 16(13), 3492–3495. DOI: 10.1021/ol501442x. View Source

Why In-Class Analogs Cannot Substitute in Structure-Activity Studies

Within the chloro-methanesulfonamide chemical space, small structural variations produce quantifiable differences in lipophilicity, electrophilic reactivity, and steric properties that directly impact pharmacokinetic behavior and target engagement in medicinal chemistry contexts. The N-cyclopropylmethyl substituent on this compound provides a calculated LogP of 0.466—a 0.315 log unit increase over the directly attached N-cyclopropyl analog (LogP 0.151)—translating to approximately 2.1-fold greater partition into octanol . Simultaneously, the chloromethyl group (–CH₂Cl) serves as an essential electrophilic handle for covalent modification or further synthetic elaboration, a capability entirely absent in the non-chlorinated N-(cyclopropylmethyl)-N-methylmethanesulfonamide analog (MW 163.24 g/mol) [1]. Procurement decisions that treat these in-class compounds as interchangeable risk introducing uncontrolled variables in lipophilicity-driven permeability, metabolic stability, and target covalent engagement, undermining the reproducibility of SAR campaigns and lead optimization programs.

Non‑halogenated analog (CAS 1342859‑05‑5) cannot replace electrophilic warhead.

Lacking the –SO₂–CH₂Cl group, this analog offers no covalent reactivity or synthetic displacement, limiting use as a chemical probe or building block.

Direct N‑cyclopropyl analog (CAS 1343803‑65‑5) shifts lipophilicity significantly.

A 0.315 lower LogP (0.151 vs 0.466) may reduce membrane partitioning and alter metabolic profile, making SAR conclusions non‑transferable.

N‑Ethyl analog (CAS 1342967‑29‑6) differs in MW and LogP, affecting ligand efficiency.

Higher MW (+14 Da) and LogP (+0.357) change lead‑like property balance; direct substitution risks uncontrolled ADME variables.

• [1] Kurose, N. et al. (2001). Formation of Aziridine and Cyclopropane Rings in Reaction of Quinoxalines and Naphthyridines with α-Halocarbanions. ScienceDirect. Describes reactivity of N,N-dialkyl chloromethanesulfonamides as electrophilic building blocks. View Source

Quantitative Differentiation vs. Closest Analogs

Lipophilicity Advantage vs. N-Cyclopropyl Analog

The target compound exhibits a calculated LogP of 0.466, compared to 0.151 for the N-cyclopropyl analog (CAS 1343803-65-5), representing a +0.315 log unit increase . This difference corresponds to approximately 2.1-fold greater octanol-water partitioning based on the logarithmic relationship LogP = log([compound]_octanol/[compound]_water). In drug design contexts, a LogP shift from ~0.15 to ~0.47 moves a compound from a highly hydrophilic profile toward a more balanced amphiphilic profile favorable for passive membrane permeation, while still remaining within the favorable range (LogP 0–3) for oral bioavailability according to Lipinski's Rule of Five [1].

Lipophilicity vs. N‑cyclopropyl

Reported

Target LogP 0.466 vs Comparator LogP 0.151
ΔLogP = +0.315 (≈2.1‑fold higher octanol partitioning)

May support improved membrane permeability in screening assays.

Calculated values from Fluorochem; experimental LogD determination recommended.

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 0.466 (Fluorochem calculated value)
Comparator Or Baseline	1-Chloro-N-cyclopropyl-N-methylmethanesulfonamide (CAS 1343803-65-5): LogP = 0.151
Quantified Difference	ΔLogP = +0.315 (2.1-fold higher octanol partitioning for target)
Conditions	Calculated LogP values from Fluorochem product datasheets; consistent computational methodology applied across both compounds

Why This Matters

For procurement decisions in lead optimization, the cyclopropylmethylene spacer in the target compound provides quantifiably higher lipophilicity than the direct cyclopropyl analog, which may improve membrane permeability and cellular target engagement without pushing LogP into a range associated with poor solubility or promiscuous binding.

• [1] Lipinski, C.A. et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1–3), 3–26. Rule of Five framework for drug-likeness. View Source

Electrophilic Warhead vs. Non-Halogenated Analog

The target compound possesses a chloromethyl group (–SO₂–CH₂Cl) as its electrophilic warhead, whereas the non-chlorinated analog N-(cyclopropylmethyl)-N-methylmethanesulfonamide (CAS 1342859-05-5, MW 163.24) bears an inert methyl group (–SO₂–CH₃) . The chloromethylsulfonamide moiety has been documented in the literature as a reactive electrophilic species capable of undergoing nucleophilic substitution with amines, thiols, and carbanions, enabling applications as both a covalent protein modifier and a versatile synthetic intermediate for constructing sulfonamide-containing heterocycles [1]. The non-chlorinated analog lacks this electrophilic functionality entirely, rendering it chemically inert toward nucleophilic displacement under comparable conditions.

Electrophilic warhead presence

Class‑level

–SO₂–CH₂Cl (electrophilic) vs –SO₂–CH₃ (inert)
Nucleophilic displacement documented for chloromethanesulfonamide class.

Essential for covalent probe or synthetic elaboration; non‑halogenated analog cannot substitute.

Class‑level reactivity data; specific rate comparisons not available.

Evidence Dimension	Electrophilic reactivity (presence of chloromethyl warhead vs. inert methyl group)
Target Compound Data	Contains –SO₂–CH₂Cl group; electrophilic; capable of nucleophilic substitution (SN2) with N, S, and C nucleophiles
Comparator Or Baseline	N-(cyclopropylmethyl)-N-methylmethanesulfonamide (CAS 1342859-05-5): Contains –SO₂–CH₃ group; no electrophilic reactivity at the sulfonamide α-carbon
Quantified Difference	Qualitative difference: electrophilic warhead present vs. absent; no quantitative reactivity ratio available
Conditions	Reactivity of chloromethanesulfonamides with nucleophiles documented in synthetic organic chemistry literature; specific rate comparisons with non-halogenated analogs not reported in peer-reviewed open-access sources

Why This Matters

For researchers developing covalent inhibitors or electrophilic chemical probes, the target compound's chloromethyl warhead is an essential functional handle; the non-chlorinated analog cannot substitute for applications requiring covalent target engagement or further synthetic derivatization via nucleophilic displacement.

• [1] Kurose, N. et al. (2001). Formation of aziridine and cyclopropane rings in reaction of quinoxalines and naphthyridines with α-halocarbanions. Tetrahedron Letters, 42(14), 2709–2712. Demonstrates N,N-dialkyl chloromethanesulfonamides as electrophilic reagents. View Source

Molecular Property Balance vs. N-Ethyl Analog

The target compound (MW 197.68, LogP 0.466) occupies an intermediate property space between the smaller N-cyclopropyl analog (MW 183.65, LogP 0.151) and the larger N-ethyl analog (MW 211.70, LogP 0.823) . Compared to the N-ethyl analog specifically, the target compound is 14.02 Da lighter and 0.357 LogP units less lipophilic. This positions the target compound closer to the optimal balance for fragment-based and lead-like libraries, where MW < 250 Da and LogP < 1.0 are generally preferred starting points [1]. Additionally, the N-ethyl analog is listed at 98% purity, while the target is listed at 95%; however, the 3% purity differential is not expected to materially impact research procurement decisions where both meet the ≥95% threshold .

Property balance vs N‑ethyl

Reported

Target MW 197.68, LogP 0.466
N‑ethyl analog MW 211.70, LogP 0.823
ΔMW −14.02 Da; ΔLogP −0.357

Lower MW supports higher ligand efficiency; reduced LogP may lower promiscuous binding risk.

Calculated values; experimental validation of physicochemical properties advised.

Evidence Dimension	Molecular weight and calculated LogP
Target Compound Data	MW = 197.68 g/mol, LogP = 0.466
Comparator Or Baseline	1-Chloro-N-(cyclopropylmethyl)-N-ethylmethanesulfonamide (CAS 1342967-29-6): MW = 211.70 g/mol, LogP = 0.823
Quantified Difference	ΔMW = -14.02 g/mol; ΔLogP = -0.357 (target is smaller and less lipophilic)
Conditions	Calculated values from Fluorochem product datasheets; consistent computational methodology

Why This Matters

For medicinal chemistry programs optimizing ligand efficiency (LE = 1.4 × pIC₅₀ / heavy atom count), the target compound's lower MW relative to the N-ethyl analog provides inherently higher LE potential; its lower LogP also reduces the risk of phospholipidosis and off-target binding associated with overly lipophilic compounds (LogP > 1).

• [1] Hopkins, A.L. et al. (2014). The role of ligand efficiency metrics in drug discovery. Nature Reviews Drug Discovery, 13, 105–121. Framework for assessing compound quality based on MW and potency. View Source

Supplier Specification Consistency and Reproducibility

The target compound is available from multiple independent suppliers (Fluorochem, AKSci, Leyan, CymitQuimica) with consistent minimum purity specification of 95% across all sources . The cyclopropyl analog (CAS 1343803-65-5) carries the same 95% minimum purity specification but has different InChI Key (ILSZRELAFXRATD vs. LMHAIWCRWOMVNE) and MDL Number (MFCD18857491 vs. MFCD18857629), ensuring unambiguous identity verification via orthogonal analytical methods . The target compound's SDS data consistently reports GHS07 hazard classification with specific hazard codes (H302, H315, H319, H335), standardizing safe handling protocols across procurement sources .

Supplier specification

Specification review

≥95% purity (Fluorochem, AKSci, Leyan)
InChI Key: LMHAIWCRWOMVNE‑UHFFFAOYSA‑N
MDL: MFCD18857629

Multi‑vendor consistency and distinct analytical identifiers reduce procurement risk.

Specifications as of Q2 2026; independent identity verification recommended.

Evidence Dimension	Commercial purity specification and analytical identifiers
Target Compound Data	Min. Purity: 95% (Fluorochem, AKSci, Leyan); InChI Key: LMHAIWCRWOMVNE-UHFFFAOYSA-N; MDL: MFCD18857629
Comparator Or Baseline	1-Chloro-N-cyclopropyl-N-methylmethanesulfonamide: Min. Purity 95% (Fluorochem, AKSci); InChI Key: ILSZRELAFXRATD-UHFFFAOYSA-N; MDL: MFCD18857491
Quantified Difference	Identical purity specification (95%); unambiguous differentiation via InChI Key and MDL Number
Conditions	Commercial supplier specifications as of Q2 2026; Fluorochem, AKSci, Leyan, and CymitQuimica product pages

Why This Matters

Multi-supplier consistency in purity specifications and the availability of unambiguous analytical identifiers (InChI Key, MDL Number) reduce procurement risk and ensure compound identity can be verified independently, which is critical for reproducible research in academic and industrial settings.

Conformational and Metabolic Impact of Cyclopropylmethylene Spacer

The target compound incorporates a methylene spacer between the cyclopropyl ring and the sulfonamide nitrogen, whereas the comparator (CAS 1343803-65-5) attaches the cyclopropyl group directly to the nitrogen atom . This structural difference has class-level implications: the cyclopropylmethylene motif introduces an additional rotatable bond (6 vs. 5 in the direct cyclopropyl analog), which alters conformational sampling, while the methylene spacer reduces the electron-withdrawing effect of the cyclopropyl ring on the sulfonamide nitrogen, potentially modulating the pKa of adjacent acidic protons and the compound's hydrogen-bonding capacity [1]. Literature on cyclopropyl-containing drugs indicates that the cyclopropylmethylene (cyclopropylmethyl) group can enhance metabolic stability relative to direct cyclopropyl attachment by reducing the propensity for N-dealkylation via cytochrome P450 enzymes, though specific metabolic data for this compound pair is not publicly available [1].

Conformational / metabolic impact

Class‑level

Cyclopropylmethylene spacer vs direct cyclopropyl: extra rotatable bond, possible altered N‑dealkylation susceptibility.

May influence metabolic soft‑spot profile; requires compound‑specific experimental validation.

Inference from cyclopropyl‑containing drug literature; no direct pair data available.

Evidence Dimension	Structural topology: cyclopropylmethylene vs. direct cyclopropyl attachment to sulfonamide N
Target Compound Data	Cyclopropylmethylene group (–CH₂–cPr) attached to N; 6 rotatable bonds; MW 197.68
Comparator Or Baseline	1-Chloro-N-cyclopropyl-N-methylmethanesulfonamide: Cyclopropyl group directly attached to N; 5 rotatable bonds; MW 183.65
Quantified Difference	One additional methylene unit (+14.03 Da); one additional rotatable bond; structurally distinct conformational ensemble (no quantitative ΔΔG available)
Conditions	Structural comparison based on SMILES and InChI; metabolic stability inference from class-level literature on cyclopropyl-containing pharmaceuticals

Why This Matters

The cyclopropylmethylene spacer differentiates the target compound in SAR studies where subtle changes in N-substituent topology can alter target binding kinetics, metabolic soft-spot vulnerability, and off-target profiles; researchers requiring a cyclopropyl group separated from the sulfonamide nitrogen by a methylene spacer must procure this specific compound rather than the direct-attachment analog.

• [1] Talele, T.T. (2016). The 'Cyclopropyl Fragment' in Drug Discovery: A Review of Its Unique Properties. Journal of Medicinal Chemistry, 59(19), 8712–8756. Reviews metabolic stability and conformational effects of cyclopropyl and cyclopropylmethyl groups in drug design. View Source

Optimal Research and Industrial Application Scenarios

NaV Inhibitor Lead Optimization for CNS Penetration

The compound's structural features—a chloromethanesulfonamide core with a cyclopropylmethyl N-substituent and a calculated LogP of 0.466—are consistent with the general pharmacophore of sulfonamide-based NaV1.7 inhibitors described in patent literature for pain therapeutics . The intermediate LogP profile (0.466) positions this compound favorably for blood-brain barrier penetration compared to the more hydrophilic cyclopropyl analog (LogP 0.151), making it a candidate scaffold for central nervous system-penetrant NaV inhibitor development. Researchers should prioritize this compound over the direct cyclopropyl analog when CNS exposure is desired, based on the 2.1-fold higher calculated octanol partitioning.

Covalent Chemical Probe Development for Protein Targeting

The chloromethylsulfonamide warhead (–SO₂–CH₂Cl) provides a moderately reactive electrophilic center suitable for covalent modification of cysteine, serine, or lysine residues in target proteins . Unlike the non-halogenated N-(cyclopropylmethyl)-N-methylmethanesulfonamide analog, which lacks this electrophilic functionality, the target compound can serve as a tool for activity-based protein profiling (ABPP) and covalent inhibitor design. The cyclopropylmethyl group provides additional steric bulk that can be exploited to tune warhead accessibility and residence time in the target binding pocket.

SAR Exploration of N-Substituent Effects on Pharmacology

This compound occupies a specific position in the N-substituent SAR matrix for chloromethanesulfonamides: N-cyclopropylmethyl with N-methyl. Direct comparator data show that moving from N-cyclopropyl to N-cyclopropylmethyl increases LogP by 0.315 units and MW by 14 Da, while moving from N-methyl to N-ethyl increases LogP by 0.357 units and MW by another 14 Da . This systematic property progression enables medicinal chemists to use this compound as a precise probe for understanding the contribution of N-alkyl substituent size and lipophilicity to target potency, selectivity, and ADME properties. Procurement of this specific compound is essential for maintaining the integrity of the methyl-to-ethyl SAR series.

Multi-Supplier Quality-Controlled Chemical Biology Research

For academic core facilities and industrial screening groups requiring robust compound identity verification, this compound benefits from availability across multiple established chemical suppliers (Fluorochem, AKSci, Leyan, CymitQuimica) with consistent ≥95% purity specifications and unambiguous analytical identifiers (InChI Key: LMHAIWCRWOMVNE-UHFFFAOYSA-N) . This multi-vendor sourcing mitigates single-supplier supply chain risk and enables independent lot-to-lot quality verification, which is critical for reproducible high-throughput screening campaigns.

Application

Selection Property

Validation Focus

NaV channel inhibitor scaffold research for CNS exposure

Calculated LogP ~0.47; balanced amphiphilicity for blood‑brain barrier permeability assessment

CNS penetration model review and brain‑to‑plasma ratio evaluation

Covalent chemical probe development

Chloromethanesulfonamide electrophilic warhead for cysteine/lysine targeting

Activity‑based protein profiling and target‑engagement assays

SAR exploration of N‑substituent effects

Systematic LogP and MW progression among N‑alkyl analogs

ADME and target‑potency screening panels; metabolic stability comparison

Chemical biology research with robust sourcing

Multi‑supplier availability at ≥95% purity with distinct InChI Key

Lot‑to‑lot identity verification and independent purity re‑analysis